Cas no 61994-01-2 (Butanoyl chloride, 2-(2,3,4-trichlorophenoxy)-)

• Product Name: Butanoyl chloride, 2-(2,3,4-trichlorophenoxy)-
• CAS No: 61994-01-2
• MF: C₁₀H₈Cl₄O₂
• MW: 301.98131942749
• CID: 461374
• PubChem ID: 71390808
• Update Time: 2025-04-19

Butanoyl chloride, 2-(2,3,4-trichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 2-(2,3,4-trichlorophenoxy)-
• 2-(2,3,4-trichlorophenoxy)butanoyl chloride
• 61994-01-2
• DTXSID40812705

• Inchi： 1S/C10H8Cl4O2/c1-2-6(10(14)15)16-7-4-3-5(11)8(12)9(7)13/h3-4,6H,2H2,1H3
• InChI Key： WFQUJUABVNOWJC-UHFFFAOYSA-N
• SMILES： ClC(C(CC)OC1C=CC(=C(C=1Cl)Cl)Cl)=O

Computed Properties

• Exact Mass: 299.92804
• Monoisotopic Mass: 299.927840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3